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Compound of Interest

Compound Name: RhoNox-1

Cat. No.: B12400720

Get Quote

FOR RESEARCH USE ONLY. Not for use in humans.

This document provides crucial safety and logistical information for the handling, use, and

disposal of RhoNox-1, a fluorescent probe for the specific detection of divalent iron ions (Fe²⁺)

in living cells. Researchers, scientists, and drug development professionals should review this

guide thoroughly before working with this product.

Product Information and Storage
RhoNox-1 is a cell-permeable chemical that fluoresces upon irreversible reaction with Fe²⁺,

localizing primarily within the Golgi apparatus. It is typically supplied as a solid.
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Parameter Specification Source

Appearance Solid [1]

Storage (Solid)
≤ -20°C, desiccated and

protected from light.
[2][3]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. Must

be protected from light.

[4][5]

Solvent
High-purity Dimethyl Sulfoxide

(DMSO)
[2][6]

Excitation Wavelength ~540 nm [4][5]

Emission Wavelength ~575 nm [4][5]

Note: Storing RhoNox-1 as a solution is not recommended as it can lead to degradation and

increased background fluorescence.[2]

Personal Protective Equipment (PPE) and Safety
Precautions
While a specific Safety Data Sheet (SDS) was not fully retrieved, standard laboratory safety

protocols for handling chemical compounds should be strictly followed.

Protection Type Recommended Equipment

Eye Protection Safety glasses or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

General Handling Precautions:

Avoid contact with skin and eyes.

Do not ingest or inhale.
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Wash hands thoroughly after handling.

Work in a well-ventilated area.

Protect from direct sunlight and moisture.[2][7]

Operational Plan: Preparation and Cell Staining
Stock Solution Preparation (1 mM)

Before opening, centrifuge the vial to ensure the solid material is at the bottom.[2]

Allow the vial to reach room temperature.[2]

Add high-purity DMSO to the vial to achieve a 1 mM concentration. For example, dissolve 50

µg of RhoNox-1 in 110 µL of DMSO.[5][8]

If necessary, use sonication to fully dissolve the compound.[4]

Store the stock solution in aliquots at -80°C or -20°C to avoid repeated freeze-thaw cycles.[4]

Working Solution Preparation (1-10 µM)
Dilute the 1 mM stock solution with a pre-warmed, serum-free cell culture medium or a

suitable buffer (e.g., PBS, HBSS) to the desired final concentration (typically between 1-10

µM).[4][8]

Note: The optimal concentration may vary depending on the cell type and experimental

conditions. Prepare the working solution fresh before each use.[4][7]

Experimental Protocol: Staining Adherent Cells
Culture adherent cells on sterile coverslips in a culture dish.

Remove the culture medium.

Wash the cells twice with a suitable buffer (e.g., HBSS).[2]
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Add the RhoNox-1 working solution to the cells (e.g., 100 µL for a well in a 6-well plate) and

gently shake to ensure complete coverage.[4]

Incubate at room temperature or 37°C for 5-60 minutes. The incubation time should be

optimized for the specific cell line and experimental goals.[2][4]

Aspirate the working solution and wash the cells two to three times with the buffer.[7]

Observe the cells using a fluorescence microscope with appropriate filters (e.g., Cy3 or TMR

filter set).[2]

Experimental Protocol: Staining Suspension Cells
Collect cells by centrifugation (e.g., 400 x g for 3-4 minutes).[8]

Wash the cells twice with a suitable buffer (e.g., PBS).[4]

Resuspend the cells in the RhoNox-1 working solution at a density of approximately 1x10⁶

cells/mL.[4]

Incubate at room temperature for 5-30 minutes.[4]

Centrifuge to pellet the cells and discard the supernatant.[8]

Wash the cells twice with the buffer.[4]

Resuspend the final cell pellet in serum-free medium or buffer for analysis by flow cytometry

or fluorescence microscopy.[4]

Disposal Plan
Dispose of unused RhoNox-1 and contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Consult your institution's environmental health and

safety office for specific guidelines.

Visualizations
RhoNox-1 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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